2,3-Dichloro-6-(difluoromethoxy)aniline
Overview
Description
2,3-Dichloro-6-(difluoromethoxy)aniline, also known as DDFMA, is an organic compound used in scientific research applications. It has a wide range of applications in organic chemistry, biochemistry, and molecular biology. DDFMA is a versatile compound that can be used to synthesize a variety of compounds, including drugs, and has been used in a number of drug development projects. It is also used in the synthesis of a variety of other compounds, including pesticides, dyes, and other synthetic materials. In addition, DDFMA has been studied for its potential as a therapeutic agent for a range of diseases.
Scientific Research Applications
2,3-Dichloro-6-(difluoromethoxy)aniline has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of a variety of compounds, including drugs and other synthetic materials. It has also been used in the synthesis of a variety of other compounds, including pesticides, dyes, and other synthetic materials. In addition, 2,3-Dichloro-6-(difluoromethoxy)aniline has been studied for its potential as a therapeutic agent for a range of diseases. It has been used in the synthesis of a variety of other compounds, including pesticides, dyes, and other synthetic materials.
Mechanism of Action
The mechanism of action of 2,3-Dichloro-6-(difluoromethoxy)aniline is not fully understood. However, it is believed to act as a monoamine oxidase inhibitor, which means it blocks the activity of certain enzymes that break down neurotransmitters. This can lead to an increase in the levels of these neurotransmitters, which can have a variety of effects on the body. 2,3-Dichloro-6-(difluoromethoxy)aniline is also believed to act as an agonist at certain serotonin receptors, which can lead to an increase in serotonin levels in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,3-Dichloro-6-(difluoromethoxy)aniline are not fully understood. However, it is believed to act as a monoamine oxidase inhibitor, which can lead to an increase in the levels of certain neurotransmitters. This can have a variety of effects on the body, including increased alertness, improved mood, increased appetite, and increased energy. Additionally, it is believed to act as an agonist at certain serotonin receptors, which can lead to an increase in serotonin levels in the brain. This can lead to improved mood, increased appetite, and improved sleep.
Advantages and Limitations for Lab Experiments
The advantages of using 2,3-Dichloro-6-(difluoromethoxy)aniline in lab experiments are that it is relatively easy to synthesize, it is relatively inexpensive, and it can be used to synthesize a variety of compounds. Additionally, it is believed to have a wide range of applications in organic chemistry, biochemistry, and molecular biology. The main limitation of using 2,3-Dichloro-6-(difluoromethoxy)aniline in lab experiments is that its mechanism of action is not fully understood.
Future Directions
In the future, 2,3-Dichloro-6-(difluoromethoxy)aniline could be used in the development of new drugs and other therapeutic agents. Additionally, further research could be done to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in other fields, such as agriculture and materials science. Finally, further research could be done to explore the potential for 2,3-Dichloro-6-(difluoromethoxy)aniline to be used in the synthesis of other compounds, such as pesticides, dyes, and other synthetic materials.
properties
IUPAC Name |
2,3-dichloro-6-(difluoromethoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2F2NO/c8-3-1-2-4(13-7(10)11)6(12)5(3)9/h1-2,7H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADDKMYGAKQUFMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1OC(F)F)N)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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